Cas no 18337-63-8 (5-Methylpyrimidine-4,6-diol)

5-Methylpyrimidine-4,6-diol is a heterocyclic organic compound featuring a pyrimidine core substituted with a methyl group at the 5-position and hydroxyl groups at the 4- and 6-positions. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual hydroxyl groups enhance hydrogen-bonding potential, facilitating interactions in molecular recognition and coordination chemistry. The methyl substitution further modulates electronic properties, influencing its solubility and stability. This compound is particularly useful in the development of nucleoside analogs and other biologically active derivatives. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications requiring precise pyrimidine-based building blocks.

5-Methylpyrimidine-4,6-diol structure

Product Name:5-Methylpyrimidine-4,6-diol

CAS No:18337-63-8

MF:C₅H₆N₂O₂

MW:126.113340854645

MDL:MFCD04037280

CID:122935

PubChem ID:581007

Update Time:2025-06-07

5-Methylpyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

- 5-Methylpyrimidine-4,6-diol
- 4(3H)-Pyrimidinone,6-hydroxy-5-methyl-
- 5-METHYL-PYRIMIDINE-4,6-DIOL
- 6-Hydroxy-5-methyl-4(1H)-pyrimidinone
- 4(1H)-pyrimidinone, 6-hydroxy-5-methyl-
- 4,6-pyrimidinediol, 5-methyl-
- 6-Hydroxy-5-methylpyrimidin-4(1H)-one
- 6-Hydroxy-5-methylpyrimidin-4(3H)-one
- 4,6-Dihydroxy-5-methylpyrimidine
- 5-Methyl-4,6-dihydroxypyrimidine
- 4-hydroxy-5-methyl-1H-pyrimidin-6-one
- 4(1H)-Pyrimidinone, 6-hydroxy-5-methyl- (8CI,9CI)
- Pyrimidine-4,6-diol, 5-methyl-
- SCHEMBL2232292
- AMY4068
- FT-0617245
- 6-hydroxy-5-methyl-3,4-dihydropyrimidin-4-one
- A8737
- 4(1H)-pyrimidinone,6-hydroxy-5-methyl-
- 18337-63-8
- AC-907/30003039
- AC-2390
- 4,6-Dihydroxy-5-methylpyrimidine, 97%
- 5-Methyl-4,6-pyrimidinediol #
- AKOS012923085
- 46-Dihydroxy-5-methylpyrimidine
- 4,6-dihydroxy-5-methyl-pyrimidine
- J-513388
- SB55586
- FT-0649611
- CS-0173180
- Q-102311
- A6982
- 5-Methyl-4,6-pyrimidinediol
- AKOS005254601
- MFCD04037280
- DTXSID30979659
- GS-6878
- 5-methyl-4,6-dihydroxy pyrimidine
- 63447-38-1
- 5-Methyl-4,6(1H,5H)-pyrimidinedione; 5-Methyl-4,6-pyrimidinediol;
- DB-012533
- pyrimidine, 4,6-dihydroxy-5-methyl-
- 6-HYDROXY-5-METHYL-1H-PYRIMIDIN-4-ONE
- DB-065442
- STL511940
- BBL100154
- 4(3H)-Pyrimidinone, 6-hydroxy-5-methyl-
- 6-HYDROXY-5-METHYL-3H-PYRIMIDIN-4-ONE
- MDL： MFCD04037280
- Inchi： 1S/C5H6N2O2/c1-3-4(8)6-2-7-5(3)9/h2H,1H3,(H2,6,7,8,9)
- InChI Key： OREVOAMPEBWISR-UHFFFAOYSA-N
- SMILES： OC1=C(C)C(NC=N1)=O

Computed Properties

Exact Mass: 126.04298
Monoisotopic Mass: 126.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 61.7Å²

Experimental Properties

Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: >330 ºC (water )
Boiling Point: 327.4°C at 760 mmHg
Flash Point: 151.8°C
Refractive Index: 1.619
Solubility: Soluble (120 g/l) (25 º C),
PSA: 66.24
LogP: 0.19620

5-Methylpyrimidine-4,6-diol Security Information

Signal Word：Danger
Hazard Statement： H318
Warning Statement： P280;P305+P351+P338
Storage Condition：2-8 °C

5-Methylpyrimidine-4,6-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	049604-1g	4,6-Dihydroxy-5-methylpyrimidine	18337-63-8	95%	1g	￡121.00	2022-03-01
Fluorochem	049604-5g	4,6-Dihydroxy-5-methylpyrimidine	18337-63-8	95%	5g	￡360.00	2022-03-01
AstaTech	60258-1/G	4,6-DIHYDROXY-5-METHYLPYRIMIDINE	18337-63-8	97%	1g	$107	2023-09-16
AstaTech	60258-5/G	4,6-DIHYDROXY-5-METHYLPYRIMIDINE	18337-63-8	97%	5g	$320	2023-09-16
Chemenu	CM167280-100g	5-Methylpyrimidine-4,6-diol	18337-63-8	95%	100g	$553	2021-08-05
Chemenu	CM167280-5g	5-Methylpyrimidine-4,6-diol	18337-63-8	95%	5g	$98	2023-02-18
Chemenu	CM167280-25g	5-Methylpyrimidine-4,6-diol	18337-63-8	95%	25g	$341	2023-02-18
eNovation Chemicals LLC	Y1234011-25g	4(3H)-Pyrimidinone, 6-hydroxy-5-methyl-	18337-63-8	98%	25g	$145	2024-06-07
Ambeed	A955920-1g	5-Methylpyrimidine-4,6-diol	18337-63-8	98%	1g	$17.0	2025-02-26
Ambeed	A955920-5g	5-Methylpyrimidine-4,6-diol	18337-63-8	98%	5g	$56.0	2025-02-26

5-Methylpyrimidine-4,6-diol Related Literature

1. 9. Synthetic antimalarials. Part XI. The effect of variation of substituents in derivatives of mono- and di-alkylprimidines

R. Hull,B. J. Lovell,H. T. Openshaw,A. R. Todd J. Chem. Soc. 1947 41
2. Formula index

J. Chem. Soc. 1947 1746
3. Notes

Santi R. Palit,G. R. Somayajulu,C. Heitner-Wirguin,J. E. Salmon,E. Mayer,Ernst D. Bergmann,Israel Shahak,Sasson Cohen,P. H. Given,M. E. Peover,S. R. Johns,V. R. Stimson,J. R. Hulett,W. R. Jackson,B. Nicholls,M. C. Whiting,Frederick Kurzer,Sheila A. Taylor J. Chem. Soc. 1960 459
4. Structure of radicals derived from hydroxypyrimidines in aqueous solution

Horácio M. Novais,Jo?o P. Telo,Steen Steenken J. Chem. Soc. Perkin Trans. 2 2002 1412

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